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Cat. No.: B1664943 Get Quote

Application Note: Precise Ampicillin
Concentration for Bacterial Cultures
Introduction

Ampicillin, a broad-spectrum β-lactam antibiotic, is a cornerstone of molecular biology for the

selection of transformed bacteria.[1][2] It functions by inhibiting cell wall synthesis in

susceptible bacteria. In plasmid-based cloning and protein expression workflows, an ampicillin
resistance gene (bla) is commonly included in the plasmid vector. This allows for the selective

growth of bacteria that have successfully incorporated the plasmid. Achieving the correct final

concentration of ampicillin in culture media is critical for effective selection, preventing the

growth of non-transformed cells while not inhibiting the growth of resistant ones. This

application note provides a comprehensive guide to calculating and preparing ampicillin
solutions for various culture volumes.

Key Principles

Successful ampicillin selection relies on two key concentration parameters: the stock solution

concentration and the final working concentration in the culture medium.

Stock Solution: A concentrated solution of ampicillin that is prepared, sterilized, and stored

for later use. Preparing a concentrated stock solution minimizes the volume needed for

supplementation of culture media, preventing significant changes in media composition.
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Working Concentration: The final, diluted concentration of ampicillin in the liquid or solid

culture medium that is effective for bacterial selection.

Data Presentation
The following tables summarize the commonly used concentrations for ampicillin stock

solutions and the recommended working concentrations for different applications.

Table 1: Common Ampicillin Stock Solution Concentrations

Stock Concentration
(mg/mL)

Solvent Storage Temperature

100 Sterile deionized water -20°C

50 Sterile deionized water -20°C

25 Sterile deionized water -20°C

Table 2: Recommended Ampicillin Working Concentrations

Application Plasmid Type
Recommended Working
Concentration (µg/mL)

General Cloning
High-copy number (e.g.,

pUC19)
100

Stringent Selection Low-copy number plasmids 20-50

General Protein Expression Expression vectors 50-100

Table 3: Volume of Ampicillin Stock to Add for a Final Concentration of 100 µg/mL
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Culture Volume (mL) Volume of 100 mg/mL Stock (µL)

1 1

10 10

50 50

100 100

250 250

500 500

1000 1000

Table 4: Volume of Ampicillin Stock to Add for a Final Concentration of 50 µg/mL

Culture Volume (mL) Volume of 50 mg/mL Stock (µL)

1 1

10 10

50 50

100 100

250 250

500 500

1000 1000

Experimental Protocols
Protocol 1: Preparation of a 100 mg/mL Ampicillin Stock Solution

This protocol describes the preparation of a 100 mg/mL ampicillin stock solution.

Materials:

Ampicillin sodium salt powder

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1664943?utm_src=pdf-body
https://www.benchchem.com/product/b1664943?utm_src=pdf-body
https://www.benchchem.com/product/b1664943?utm_src=pdf-body
https://www.benchchem.com/product/b1664943?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sterile, deionized water (dH₂O)

Sterile 15 mL conical tube

0.22 µm syringe filter

Sterile syringe

Sterile microcentrifuge tubes

Methodology:

Weigh out 1 gram of ampicillin sodium salt powder and transfer it to the sterile 15 mL

conical tube.

Add 10 mL of sterile dH₂O to the tube.[1][2]

Vortex the tube until the ampicillin powder is completely dissolved.

Draw the ampicillin solution into a sterile syringe.

Attach a 0.22 µm syringe filter to the syringe.

Filter-sterilize the ampicillin solution into a new sterile 15 mL conical tube.[2][3]

Aliquot the sterilized stock solution into sterile microcentrifuge tubes (e.g., 1 mL aliquots).

Store the aliquots at -20°C for long-term storage.[1][2]

Protocol 2: Preparation of LB Agar Plates with Ampicillin (100 µg/mL)

This protocol details the preparation of Luria-Bertani (LB) agar plates containing a final

ampicillin concentration of 100 µg/mL.

Materials:

LB agar powder

Deionized water
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Autoclave

Water bath set to 50-60°C

100 mg/mL ampicillin stock solution (from Protocol 1)

Sterile petri dishes

Methodology:

Prepare LB agar according to the manufacturer's instructions. For 1 liter, this typically

involves dissolving 25 g of LB agar powder in 1 L of deionized water.

Sterilize the LB agar by autoclaving for 20 minutes at 121°C.[1]

After autoclaving, allow the molten agar to cool in a 50-60°C water bath.[1] This is a critical

step as ampicillin is heat-sensitive and will be degraded at higher temperatures.[4][5]

Once the agar has cooled, add the appropriate volume of ampicillin stock solution. For 1

liter of LB agar and a final concentration of 100 µg/mL, add 1 mL of a 100 mg/mL ampicillin
stock solution.

Gently swirl the flask to ensure the ampicillin is evenly distributed throughout the agar.

Avoid creating air bubbles.

Pour approximately 20-25 mL of the LB-ampicillin agar into each sterile petri dish.

Allow the plates to solidify at room temperature.

Store the plates inverted at 4°C.

Protocol 3: Preparation of LB Broth with Ampicillin (100 µg/mL)

This protocol outlines the preparation of LB broth with a final ampicillin concentration of 100

µg/mL.

Materials:
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LB broth powder

Deionized water

Autoclave

100 mg/mL ampicillin stock solution (from Protocol 1)

Sterile culture tubes or flasks

Methodology:

Prepare LB broth according to the manufacturer's instructions. For 1 liter, this typically

involves dissolving 25 g of LB broth powder in 1 L of deionized water.

Sterilize the LB broth by autoclaving for 20 minutes at 121°C.

Allow the broth to cool to room temperature.

Aseptically add the appropriate volume of ampicillin stock solution. For 100 mL of LB broth

and a final concentration of 100 µg/mL, add 100 µL of a 100 mg/mL ampicillin stock

solution.

Gently swirl the flask or tube to mix. The LB-ampicillin broth is now ready for use.
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Caption: Workflow for preparing ampicillin stock and culture media.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [calculating the correct ampicillin concentration for
different culture volumes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664943#calculating-the-correct-ampicillin-
concentration-for-different-culture-volumes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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